Cas no 62152-50-5 (Benzaldehyde, 2-[(4-methylphenyl)amino]-)
62152-50-5 structure
Product Name:Benzaldehyde, 2-[(4-methylphenyl)amino]-
CAS No:62152-50-5
MF:C14H13NO
MW:211.259123563766
CID:456206
PubChem ID:12744260
Update Time:2025-04-19
Benzaldehyde, 2-[(4-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2-[(4-methylphenyl)amino]-
- 2-(4-methylanilino)benzaldehyde
- 62152-50-5
- SCHEMBL8923358
- N-(p-tolyl)-o-aminobenzaldehyde
- DTXSID50508708
- FPDBQLBPWZLVKG-UHFFFAOYSA-N
-
- Inchi: 1S/C14H13NO/c1-11-6-8-13(9-7-11)15-14-5-3-2-4-12(14)10-16/h2-10,15H,1H3
- InChI Key: FPDBQLBPWZLVKG-UHFFFAOYSA-N
- SMILES: O=CC1C=CC=CC=1NC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 211.09979
- Monoisotopic Mass: 211.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Benzaldehyde, 2-[(4-methylphenyl)amino]- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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